Cas no 2229021-17-2 ({1-(7-chloro-1,3-dioxaindan-5-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(7-chloro-1,3-dioxaindan-5-yl)methylcyclopropyl}methanamine
• CAS No: 2229021-17-2
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 6602551
• PubChem ID: 165701016
• Update Time: 2025-10-29

{1-(7-chloro-1,3-dioxaindan-5-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(7-chloro-1,3-dioxaindan-5-yl)methylcyclopropyl}methanamine
• EN300-1988473
• {1-[(7-chloro-1,3-dioxaindan-5-yl)methyl]cyclopropyl}methanamine
• 2229021-17-2

• Inchi： 1S/C12H14ClNO2/c13-9-3-8(5-12(6-14)1-2-12)4-10-11(9)16-7-15-10/h3-4H,1-2,5-7,14H2
• InChI Key： QKJXHNIRSFLOFR-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)CC1(CN)CC1)OCO2

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on {1-(7-chloro-1,3-dioxaindan-5-yl)methylcyclopropyl}methanamine

Chemical Compound CAS No. 2229021-17-2: {1-(7-Chloro-1,3-Dioxaindan-5-yl)methylcyclopropyl}methanamine

The chemical compound with CAS number 2229021-17-2, commonly referred to as {1-(7-Chloro-1,3-Dioxaindan-5-yl)methylcyclopropyl}methanamine, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropane ring attached to a methanamine group and a substituted dioxaindane moiety. The presence of the chloro group at the 7-position of the dioxaindane ring adds further complexity and functional diversity to the molecule.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The dioxaindane framework is known for its ability to form stable cyclic structures, which can be advantageous in creating bioactive molecules. The cyclopropane ring, on the other hand, introduces strain and reactivity, making it a valuable component in medicinal chemistry for designing molecules with specific pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, cyclization, and functional group transformations. Researchers have explored various methodologies to optimize the synthesis of similar compounds, focusing on improving yield and reducing reaction times. For instance, the use of microwave-assisted synthesis has been reported to accelerate certain steps in the formation of cyclopropyl derivatives.

In terms of applications, this compound exhibits potential in the field of oncology due to its ability to interact with specific biological targets. Preclinical studies have shown that analogs of this compound can modulate key enzymes involved in cancer cell proliferation and apoptosis. The presence of the chloro group enhances the molecule's lipophilicity, which is crucial for its absorption and distribution within biological systems.

Moreover, the methanamine group attached to the cyclopropane ring contributes to the compound's basicity, making it a candidate for protonation studies in physiological conditions. This property is particularly relevant in drug design, where controlling the ionization state of a molecule can significantly influence its pharmacokinetics and efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to various protein targets with high accuracy. Molecular docking studies have revealed that {1-(7-Chloro-1,3-Dioxaindan-5-yl)methylcyclopropyl}methanamine has potential interactions with G-protein coupled receptors (GPCRs), which are critical targets in treating a wide range of diseases.

In conclusion, CAS No. 2229021-17-2 represents a promising compound with diverse applications in medicinal chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for further research and development in drug discovery programs targeting complex biological systems.